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Compound of Interest

Compound Name: 4-Bromobenzonitrile

Cat. No.: B114466

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Bromobenzonitrile (CAS No: 623-00-7), a key intermediate in the pharmaceutical and organic
synthesis sectors.[1] The document outlines its physical properties, detailed experimental
protocols for their determination, and relevant chemical synthesis pathways.

Physicochemical Data

4-Bromobenzonitrile is a white to light yellow crystalline solid at room temperature.[2][3] It is
an aromatic organic compound with a molecular formula of CzH4BrN and a molecular weight of
182.02 g/mol . Its stability and the presence of both a nitrile and a bromo functional group make

it a versatile building block in organic synthesis.[4][5]

Table 1: Quantitative Physicochemical Data for 4-Bromobenzonitrile
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Property Value Source(s)

Melting Point 110-115°C [6]

111-114 °C [1][7][8]

113 °C [9]

Boiling Point 235-237 °C [61[7]

236 °C [9]

Density 1.562 g/cm3 [8][10]
Very slightly soluble in water

Solubility (0.2g/L). Soluble in alcohol and  [7][10]

ether.

Applications in Research and Drug Development

4-Bromobenzonitrile serves as a crucial intermediate in the synthesis of a wide range of
organic molecules, including active pharmaceutical ingredients (APIs).[5] Its structure is a
cornerstone for creating complex molecules used in anticancer and Central Nervous System
(CNS) agents.[11] The aryl bromide group is highly amenable to various cross-coupling
reactions (e.g., Suzuki, Sonogashira), while the versatile nitrile group can be hydrolyzed to
carboxylic acids or reduced to primary amines, making it an indispensable tool for drug
discovery and development professionals.[4]

Experimental Protocols

The following sections detail standardized methodologies for determining the melting and
boiling points of organic compounds like 4-Bromobenzonitrile.

3.1 Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature range over which it transitions from a solid to a
liquid phase. For a pure crystalline compound, this range is typically narrow (0.5-1.0°C).[12]
Impurities tend to lower and broaden the melting range.[13] The capillary method is most
common.[14]
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Methodology:

Sample Preparation: Ensure the 4-Bromobenzonitrile sample is completely dry and finely
powdered. A small amount of the powdered solid is packed into a capillary tube, sealed at
one end, to a height of about 3 mm.[13] The tube is tapped gently to compact the sample at
the bottom.[15]

Apparatus Setup: The capillary tube is placed in a heating block apparatus (such as a Mel-
Temp or DigiMelt).[13][16]

Heating and Observation: The sample is heated rapidly to a temperature about 15-20°C
below the expected melting point.[15][16] The heating rate is then reduced to 1-2°C per
minute to allow for thermal equilibrium.[12]

Data Recording: Two temperatures are recorded:
o Ti: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the entire sample has completely liquefied. The melting point
is reported as the range Ti - Ta.
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Diagram 1: Workflow for Melting Point Determination
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3.2 Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[17] For small sample quantities, the Thiele tube method is highly effective.[18]

Methodology:

o Sample Preparation: A small amount (0.5-1.0 mL) of the liquid sample is placed into a small
test tube (e.g., a Durham tube).[18] A capillary tube, sealed at one end, is inverted and
placed into the liquid.

o Apparatus Setup: The test tube assembly is attached to a thermometer. This entire setup is
then clamped inside a Thiele tube containing mineral oil, ensuring the sample is immersed in
the 0il.[18]

» Heating and Observation: The side arm of the Thiele tube is heated gently.[19] As the
temperature rises, air trapped in the capillary tube will expand and exit as bubbles. The
heating continues until a continuous and rapid stream of bubbles emerges from the capillary
tip.[18]

o Data Recording: The heat source is removed, and the apparatus is allowed to cool. The
temperature at which the bubble stream stops and the liquid is drawn back into the capillary
tube is recorded as the boiling point.[19]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

/

.

Sample Preparation

Gdd Liquid to Test Tube]
Ensert Inverted Capillary Tube]

Attach Assembly to ThermometeD
J

/Measurement in Thiele Tube\

Emmerse Assembly in OD
Geat Side Arm Gentla
G)bserve Continuous Bubbles]

Remove Heat and Cool

:

Liquid Enters Capillary

Result

Record Temperature

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
Hydroxylamine
Hydrochloride

p-Bromobenzaldehyde

p-Bromobenzaldehyde

| Sterl p Oxime Step 2

4-Bromobenzonitrile

Formic Acid
(Reflux)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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